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Compound of Interest

Compound Name: (-)-Citronellal

Cat. No.: B106795 Get Quote

(-)-Citronellal, a naturally occurring monoterpenoid aldehyde, is the (S)-enantiomer of 3,7-

dimethyl-6-octenal. It is a principal component of citronella oil and is recognized for its

characteristic lemon-like scent.

Table 1: Summary of Physical and Chemical Properties of (-)-Citronellal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b106795?utm_src=pdf-interest
https://www.benchchem.com/product/b106795?utm_src=pdf-body
https://www.benchchem.com/product/b106795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₁₈O [1][2]

Molecular Weight 154.25 g/mol [1][2]

Appearance
Colorless to slightly yellow

liquid
[1]

Odor Strong, flowery lemon-like odor [1]

Density 0.851 - 0.855 g/cm³ at 20°C [2]

Boiling Point
201-207 °C (394-405 °F; 474-

480 K)
[2]

Melting Point
Not well-defined, typically

below -20°C
[3]

Refractive Index (n_D^20) 1.446 - 1.456

Optical Rotation [α]_D^20 -12° to -15° (neat)

Solubility

Slightly soluble in water;

soluble in ethanol and other

organic solvents.

[1]

Flash Point 74 °C (165 °F) (closed cup) [1]

Vapor Pressure 0.2 mmHg at 25°C

Experimental Protocols
This section provides detailed methodologies for the determination of key physical properties

and for characteristic chemical reactions of (-)-Citronellal.

Determination of Physical Properties
This method is suitable for determining the boiling point of small quantities of liquid.

Apparatus: Small test tube, thermometer, capillary tube (sealed at one end), heating block or

oil bath, magnetic stirrer.
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Procedure:

Place a small volume (a few milliliters) of (-)-Citronellal into the test tube along with a

small magnetic stir bar.

Invert the sealed capillary tube and place it within the test tube, open end down.

Gently heat the apparatus while stirring.

Observe for a continuous stream of bubbles emerging from the capillary tube, which

indicates that the liquid has reached its boiling point.

The temperature at which a steady stream of bubbles is observed is recorded as the

boiling point.

To confirm, allow the apparatus to cool and note the temperature at which the liquid is

drawn back into the capillary tube.

Optical rotation is a critical parameter for chiral molecules like (-)-Citronellal and is measured

using a polarimeter.[4][5][6][7]

Apparatus: Polarimeter, 1 dm sample cell, sodium lamp (D-line, 589 nm).

Procedure:

Calibrate the polarimeter by taking a blank reading with the solvent (e.g., ethanol) in the

sample cell.

Prepare a solution of (-)-Citronellal of known concentration (c, in g/100 mL) in the chosen

solvent.

Fill the sample cell with the (-)-Citronellal solution, ensuring no air bubbles are present.

Place the sample cell in the polarimeter and measure the observed rotation (α) at a

constant temperature (typically 20°C).

The specific rotation [α] is calculated using the formula: [α] = α / (l * c) where l is the path

length of the sample cell in decimeters (dm).
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This protocol determines the solubility of (-)-Citronellal in ethanol, a common solvent.[8][9][10]

Apparatus: Graduated cylinder (10 mL), burette, test tubes.

Procedure:

Place 1 mL of (-)-Citronellal into a 10 mL graduated cylinder.

Gradually add 80% ethanol solution in 0.5 mL increments from a burette.

After each addition, vigorously shake the cylinder to ensure thorough mixing.

Observe the solution visually. The point at which the solution becomes clear and

homogenous indicates the solubility. The result is often expressed as the volume of solute

per volume of solvent required for complete dissolution (e.g., 1:2 v/v).

Chemical Reactions and Synthesis Protocols
This intramolecular ene reaction is a key step in the synthesis of menthol.[11][12][13][14][15]

Catalyst: Anhydrous Zinc Bromide (ZnBr₂)

Materials: (-)-Citronellal, anhydrous zinc bromide, toluene, 0.05 mol/L hydrobromic acid

(HBr) aqueous solution.

Procedure:

Set up a reaction vessel equipped with a mechanical stirrer, reflux condenser, and a

dropping funnel.

Charge the vessel with anhydrous Zinc Bromide (50-70 g per 100 g of citronellal) and

toluene (300-400 g per 100 g of citronellal).[12]

Heat the mixture to reflux.

A solution of (-)-Citronellal in toluene is added dropwise to the refluxing mixture over a

period of 1-2 hours.[12]
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After the addition is complete, maintain the reaction at reflux for an additional 2-5 hours.

[12]

Upon completion, cool the reaction mixture and quench by adding a 0.05 mol/L HBr

aqueous solution.[12]

Separate the organic layer, and remove the toluene under reduced pressure to yield crude

isopulegol.

The product can be further purified by vacuum distillation.

The aldehyde functional group of citronellal can be selectively reduced to a primary alcohol.[16]

[17][18][19]

Reducing Agent: Sodium Borohydride (NaBH₄)

Materials: (-)-Citronellal, sodium borohydride, methanol, water, dichloromethane.

Procedure:

Dissolve (-)-Citronellal (e.g., 1 g) in methanol (10 mL) in a round-bottom flask equipped

with a magnetic stir bar.

Slowly add sodium borohydride (0.30 g) to the stirred solution.[17] Be cautious of

bubbling.

Stir the mixture at room temperature for approximately 15 minutes.[17]

Remove the methanol by evaporation under reduced pressure.

Add about 10 mL of water to the residue and stir.

Transfer the mixture to a separatory funnel and extract with dichloromethane (2 x 10 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and evaporate the solvent to obtain crude (-)-Citronellol, which can be purified by

distillation.
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The aldehyde group can be oxidized to a carboxylic acid using various oxidizing agents. The

Jones oxidation is a classic method.[20][21][22][23][24][25][26]

Oxidizing Agent: Jones Reagent (CrO₃ in H₂SO₄/acetone)

Materials: (-)-Citronellal, acetone, Jones reagent.

Procedure:

Preparation of Jones Reagent: Dissolve chromium trioxide (26.7 g) in concentrated

sulfuric acid (23 mL) and carefully dilute with water to a total volume of 100 mL.[26]

Dissolve (-)-Citronellal in acetone in a flask equipped with a stirrer and a dropping funnel,

and cool the mixture in an ice bath.

Add the Jones reagent dropwise to the stirred solution, maintaining the temperature below

20°C.

Continue the addition until the orange color of the reagent persists.

Quench the reaction by adding isopropanol until the solution turns green.

Decant the acetone solution from the chromium salts and neutralize with sodium

bicarbonate.

Filter the mixture and remove the acetone by evaporation.

Extract the aqueous residue with ether, wash the ether extract with brine, dry over

anhydrous sodium sulfate, and evaporate the solvent to yield (-)-citronellic acid.

Visualizations
The following diagrams, created using the DOT language, illustrate key reaction pathways and

experimental workflows.
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Caption: Key chemical transformations of (-)-Citronellal.
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Caption: Experimental workflow for the cyclization of (-)-Citronellal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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